Cas no 2138254-02-9 (1-Propanone, 1-(7-amino-3-azaspiro[5.5]undec-3-yl)-3-chloro-)

• Product Name: 1-Propanone, 1-(7-amino-3-azaspiro[5.5]undec-3-yl)-3-chloro-
• CAS No: 2138254-02-9
• MF: C₁₃H₂₃ClN₂O
• MW: 258.787522554398
• CID: 5260586
• Update Time: 2025-10-28

1-Propanone, 1-(7-amino-3-azaspiro[5.5]undec-3-yl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(7-amino-3-azaspiro[5.5]undec-3-yl)-3-chloro-

• Inchi： 1S/C13H23ClN2O/c14-8-4-12(17)16-9-6-13(7-10-16)5-2-1-3-11(13)15/h11H,1-10,15H2
• InChI Key： VWFFJAMUZMEDBQ-UHFFFAOYSA-N
• SMILES： C(N1CCC2(CCCCC2N)CC1)(=O)CCCl

Additional information on 1-Propanone, 1-(7-amino-3-azaspiro[5.5]undec-3-yl)-3-chloro-

Comprehensive Overview of 1-Propanone, 1-(7-amino-3-azaspiro[5.5]undec-3-yl)-3-chloro- (CAS No. 2138254-02-9)

In the realm of organic chemistry and pharmaceutical research, 1-Propanone, 1-(7-amino-3-azaspiro[5.5]undec-3-yl)-3-chloro- (CAS No. 2138254-02-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its spirocyclic amine backbone and chloro-substituted propanone moiety, is often explored in the context of drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which align with current trends in targeted therapy and small-molecule inhibitors.

The spirocyclic structure of this compound is a focal point for synthetic chemists, as it offers rigidity and three-dimensional diversity—key attributes for modulating protein-ligand binding. Recent studies highlight its relevance in neuropharmacology and enzyme inhibition, addressing growing demand for compounds that target central nervous system (CNS) disorders. With the rise of AI-driven drug design, computational models frequently reference such scaffolds to predict ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), making CAS No. 2138254-02-9 a subject of virtual screening campaigns.

From a synthetic perspective, the 7-amino-3-azaspiro[5.5]undecane core presents challenges in stereoselective synthesis, a topic widely discussed in academic forums. Innovations in catalytic asymmetric methods have enabled more efficient routes to similar architectures, reflecting industry shifts toward green chemistry and atom economy. Environmental concerns have also spurred interest in halogenated ketones like this compound, as researchers balance reactivity with sustainability metrics.

Market trends indicate rising searches for "spirocyclic compounds in drug discovery" and "chloro-propanone derivatives," underscoring the commercial viability of such molecules. Analysts note their utility in high-throughput screening libraries, where structural novelty is prized. Furthermore, the compound’s CAS registry number (2138254-02-9) is increasingly cited in patents related to G-protein-coupled receptor (GPCR) modulators, aligning with the pharmaceutical industry’s focus on precision medicine.

In conclusion, 1-Propanone, 1-(7-amino-3-azaspiro[5.5]undec-3-yl)-3-chloro- exemplifies the intersection of innovative synthesis and therapeutic potential. Its study resonates with broader scientific priorities, from computational chemistry to translational research, ensuring its continued relevance in both academic and industrial settings.